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Compound of Interest

Compound Name: ILK-IN-3

Cat. No.: B1203375

Audience: Researchers, scientists, and drug development professionals.
Introduction

ILK-IN-3 is an orally active inhibitor of Integrin-Linked Kinase (ILK), a crucial serine/threonine
kinase that functions as a scaffold protein connecting integrins to the actin cytoskeleton.[1][2][3]
[4] ILK is a key component in cell-matrix adhesion and plays a significant role in various
signaling pathways that regulate cell survival, proliferation, migration, and angiogenesis.[5][6]
Due to its involvement in tumor progression and oncogenesis, ILK is a significant target in
cancer therapy.[6] Accurate and consistent preparation of ILK-IN-3 stock solutions is
fundamental for reliable and reproducible experimental results in both in vitro and in vivo
studies. This document provides a detailed protocol for the preparation, storage, and handling
of ILK-IN-3 stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent.

ILK-IN-3 Properties and Data

A summary of the physicochemical properties of ILK-IN-3 is presented below. This data is
essential for accurate stock solution preparation and handling.
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Property Data Reference
Molecular Formula C10H12N6O [1]
Molecular Weight 232.24 g/mol [11[7]

CAS Number 6975-75-3 [1][7]
Appearance Solid powder [1]

Solubility in DMSO

Up to 83.33 mg/mL (358.81
mM).[1] Note: Use of fresh,
anhydrous DMSO is critical as
hygroscopic DMSO can reduce
solubility.[1][7]

[1](7]

Storage (Powder)

3 years at -20°C

[7]

Storage (Stock Solution)

2 years at -80°C in solvent; 1
year at -20°C in solvent.[1]
Aliquoting is recommended to
avoid repeated freeze-thaw

cycles.[7]

[1](7]

ILK Signaling Pathway

Integrin-Linked Kinase (ILK) is a central node in signal transduction, linking the extracellular

matrix (ECM) to the intracellular actin cytoskeleton via integrin receptors. Upon activation, ILK

interacts with proteins like PINCH and Parvin to form a ternary complex.[5] This complex

regulates downstream signaling cascades, notably by phosphorylating and activating Akt (at
Ser473) and inhibiting Glycogen Synthase Kinase 33 (GSK3[).[3][6] These actions promote
cell survival and proliferation. ILK-IN-3 exerts its function by directly inhibiting the kinase

activity of ILK.
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Figure 1. Simplified ILK signaling pathway and the inhibitory action of ILK-IN-3.

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol details the steps to prepare a 10 mM stock solution of ILK-IN-3 in DMSO.

3.1. Materials and Equipment

ILK-IN-3 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes (amber or wrapped in foil)

o Pipettes and sterile, filtered pipette tips

o \ortex mixer

» Sonicator bath (optional, for aiding dissolution)[1]

e Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

3.2. Experimental Workflow
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The overall process for preparing the stock solution is outlined in the workflow diagram below.

1. Calculate Required Mass
(e.g., for 1 mL of 10 mM stock)
2. Weigh ILK-IN-3 Powder
(e.g., 2.32 mg)

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex Thoroughly
(Use sonicator if needed)

recipitate
Visible

5. Visually Inspect
for complete dissolution

lear Solution

G. Aliguot into Light-Protected Tubea
G. Store at -20°C or -80°CD

Click to download full resolution via product page
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Figure 2. Experimental workflow for preparing ILK-IN-3 stock solution.

3.3. Step-by-Step Procedure
Safety Precaution: Perform all steps in a chemical fume hood while wearing appropriate PPE.
e Calculation:

o Determine the desired concentration and volume of the stock solution. For this protocol,
we will prepare 1 mL of a 10 mM stock solution.

o Use the formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o Mass (mg) =10 mM x 1 mL x 232.24 g/mol / 1000

o Mass (mg) =2.32 mg
» Weighing:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh 2.32 mg of ILK-IN-3 powder directly into the tube.
 Dissolution:

o Using a calibrated pipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the ILK-IN-3 powder.

o Close the cap tightly and vortex the tube vigorously for 1-2 minutes until the powder is fully
dissolved.

o Visually inspect the solution against a light source to ensure there are no visible particles.
If dissolution is slow or incomplete, place the tube in a sonicator bath for 5-10 minutes.[1]

e Aliquoting and Storage:

o Once the ILK-IN-3 is completely dissolved, aliquot the stock solution into smaller, working
volumes (e.g., 10-50 pL) in sterile, light-protected (amber or foil-wrapped) microcentrifuge
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tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).[1] Avoid repeated freeze-thaw cycles to maintain compound
integrity.[7]

Application Example: Dilution for Cell-Based Assays

When using the stock solution for in vitro experiments, it is crucial to dilute it to the final working
concentration in the cell culture medium. The final concentration of DMSO should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

Example Dilution to 10 pM:

o Prepare a 1:100 intermediate dilution by adding 2 pL of the 10 mM stock solution to 198 pL
of sterile cell culture medium. This results in a 100 uM solution.

e Add the required volume of the 100 uM intermediate solution to your final culture volume. For
example, add 100 pL of the 100 uM solution to 900 pL of cell suspension to achieve a final
concentration of 10 pM.

o Always include a vehicle control in your experiments, which contains the same final
concentration of DMSO as the treated samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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